molecular formula C15H21NO2 B2658746 N-cyclooctyl-2H-1,3-benzodioxol-5-amine CAS No. 416883-18-6

N-cyclooctyl-2H-1,3-benzodioxol-5-amine

Cat. No.: B2658746
CAS No.: 416883-18-6
M. Wt: 247.338
InChI Key: KFTLUFBBWKVTLZ-UHFFFAOYSA-N
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Description

N-cyclooctyl-2H-1,3-benzodioxol-5-amine: is a chemical compound with the molecular formula C15H21NO2 and a molecular weight of 247.33 g/mol It is characterized by a benzodioxole ring attached to a cyclooctylamine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-cyclooctyl-2H-1,3-benzodioxol-5-amine typically involves the reaction of 1,3-benzodioxole with cyclooctylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial methods include the use of high-pressure reactors and advanced purification techniques such as chromatography .

Chemical Reactions Analysis

Types of Reactions: N-cyclooctyl-2H-1,3-benzodioxol-5-amine undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

N-cyclooctyl-2H-1,3-benzodioxol-5-amine has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-cyclooctyl-2H-1,3-benzodioxol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

  • N-cyclooctyl-2H-1,3-benzodioxol-4-amine
  • N-cyclooctyl-2H-1,3-benzodioxol-6-amine
  • N-cyclooctyl-2H-1,3-benzodioxol-7-amine

Uniqueness: N-cyclooctyl-2H-1,3-benzodioxol-5-amine is unique due to the specific position of the amine group on the benzodioxole ring. This positional difference can significantly impact the compound’s chemical reactivity and biological activity, making it distinct from its analogs .

Properties

IUPAC Name

N-cyclooctyl-1,3-benzodioxol-5-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21NO2/c1-2-4-6-12(7-5-3-1)16-13-8-9-14-15(10-13)18-11-17-14/h8-10,12,16H,1-7,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KFTLUFBBWKVTLZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CCC1)NC2=CC3=C(C=C2)OCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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